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Compound of Interest

Compound Name: 4-Ethynyltoluene

Cat. No.: B1208493

An In-depth Technical Guide to the Safe Handling of 4-Ethynyltoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethynyltoluene, also known as 1-ethynyl-4-methylbenzene or p-tolylacetylene, is a terminal
alkyne compound widely utilized as an intermediate in organic synthesis.[1][2] Its applications
span the creation of complex molecular structures, including bis(bicyclic) products, and its use
in the development of novel organic functional materials such as liquid crystals.[2] The
presence of the highly reactive ethynyl group necessitates a thorough understanding of its
properties and strict adherence to safety protocols to mitigate potential hazards in a laboratory
or industrial setting.

This guide provides comprehensive safety and handling information for 4-Ethynyltoluene,
targeting professionals in research and drug development. It outlines the toxicological and
physicochemical properties, recommended handling procedures, emergency protocols, and
proper disposal methods.

Hazard Identification and Classification

4-Ethynyltoluene is classified as a hazardous chemical. It is a flammable liquid and vapor that
can cause significant health effects through various exposure routes.[3][4][5] The primary
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hazards include skin and eye irritation, respiratory irritation, and a severe aspiration risk.[1][3]

[4]

GHS Classification Summary

Hazard Class Category Signal Word Hazard Statement
o ] H226: Flammable
Flammable Liquids 3 Warning o
liquid and vapor
Skin _ H315: Causes skin
) o 2 Warning L
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
o 2 Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single 3 Warning ) o
respiratory irritation
Exposure)
H304: May be fatal if
Aspiration Hazard 1 Danger swallowed and enters

airways[3][5]

Physicochemical and Toxicological Properties

Understanding the physical, chemical, and toxicological properties of 4-Ethynyltoluene is

critical for its safe handling.

Table 1: Physicochemical Properties of 4-Ethynyltoluene
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Property Value
CAS Number 766-97-2
Molecular Formula CoHs

Molecular Weight 116.16 g/mol [5]

Appearance Colorless to pale yellow liquid[1][2]
Boiling Point 168-170 °C (lit.)[2][6][7]

Density 0.916 g/mL at 25 °C (lit.)[2][6][7]
Flash Point 49 °C (120.2 °F) - closed cup[2]

Refractive Index

n20/D 1.547 (lit.)[2][6][7]

Water Solubility

Insoluble[1][2][6]

Table 2: Toxicological Data

Exposure Route

Effect

Inhalation

May cause respiratory irritation.[4][5] Vapors

may cause dizziness or suffocation.

Skin Contact

Causes skin irritation.[4][5] Prolonged contact

may lead to dermatitis.

Eye Contact

Causes serious eye irritation.[4][5]

Ingestion

May be fatal if swallowed and enters airways
due to aspiration hazard.[3][5] Aspiration may

cause pulmonary edema and pneumonitis.[3]

Chronic Effects

The toxicological properties have not been fully
investigated.[3] Chronic exposure may lead to

effects similar to other aromatic hydrocarbons.

Experimental Protocols and Handling Procedures
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Adherence to strict protocols is essential to ensure safety. All work should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specific
Recommendations

Rationale

Eye and Face

Chemical splash goggles
and/or a face shield.[8][9][10]

Protects against splashes and
vapors that can cause severe

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[8]

Prevents skin contact,
irritation, and potential

absorption.

Skin and Body

A standard laboratory coat
must be worn. A chemical-
resistant apron is
recommended for larger
quantities or when there is a

significant risk of splashing.[8]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a chemical fume hood

is required.[8] If a fume hood is
not available, a NIOSH/MSHA
approved respirator for organic

vapors should be used.[4]

Avoids inhalation of vapors
which can cause respiratory

tract irritation.[8]

General Handling Workflow

The following diagram illustrates the standard workflow for safely handling 4-Ethynyltoluene in

a laboratory setting.
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Preparation Phase

1. Review SDS and
Conduct Risk Assessment

\

2. Verify Fume Hood
Functionality

\

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling & E){J)erimentation

4. Prepare Work Area in Fume Hood

(Use absorbent lining)

\

5. Ground/Bond Container
and Receiving Equipment

\

6. Transfer Chemical Using
Non-Sparking Tools

\

7. Conduct Experiment

(Avoid heat, sparks, open flames)

Post-Experimsnt & Disposal

8. Quench & Neutralize
Reactive Waste (if applicable)

\

9. Segregate & Label Waste
in Tightly Sealed Container

\

10. Decontaminate Work Area,
Tools, and Glassware

\

11. Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 4-Ethynyltoluene.

© 2025 BenchChem. All rights reserved. 5/10

Tech Support


https://www.benchchem.com/product/b1208493?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

o Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight.[3]
Recommended storage temperatures range from room temperature to 2-8°C for long-term
stability.[1][8]

o Containers: Keep in a tightly sealed, properly labeled container.[3]

e Incompatibilities: Store away from strong oxidizing agents and strong reducing agents.[4]
Keep away from heat, sparks, and open flames.[3][4][11]

e Grounding: Prevent electrostatic charge build-up by using common bonding and grounding
techniques.[3]

Emergency Procedures

Immediate and appropriate action during an emergency is critical to minimizing harm. An
eyewash station and safety shower must be readily accessible in the work area.[8]

First-Aid Measures

Table 4: First-Aid Protocols

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://content.labscoop.com/products/574c4e7a-a541-45e0-8d10-4ea9c654498b/rHoYT3152msds.pdf
https://www.chembk.com/en/chem/4-ETHYNYLTOLUENE
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_4_ethynylphenyl_ethanethioate.pdf
https://content.labscoop.com/products/574c4e7a-a541-45e0-8d10-4ea9c654498b/rHoYT3152msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC392560050&productDescription=P-TOLYLACETYLENE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://content.labscoop.com/products/574c4e7a-a541-45e0-8d10-4ea9c654498b/rHoYT3152msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC392560050&productDescription=P-TOLYLACETYLENE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/E0655
https://content.labscoop.com/products/574c4e7a-a541-45e0-8d10-4ea9c654498b/rHoYT3152msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_4_ethynylphenyl_ethanethioate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure

Procedure

Inhalation

Move the person to fresh air. If symptoms

develop or persist, call a physician.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water/shower.[3] Get
medical attention if irritation develops and

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get
medical attention if irritation develops and

persists.[3]

Ingestion

Do not induce vomiting. Immediately call a
POISON CENTER or doctor/physician.[3] If
vomiting occurs, keep head low so that stomach

contents do not enter the lungs.[3]

Spill and Leak Response

In the event of a spill, the following workflow should be initiated.
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Spill Occurs

Is the spill large or
uncontrolled?

Evacuate immediate area.
Alert others and call
emergency response.

Is ventilation
adequate (in fume hood)?

Close sash, ensure max
ventilation. Do not proceed
if vapors are overwhelming.

\

Eliminate all ignition sources
(flames, sparks, hot surfaces).

:

Contain the spill with
inert absorbent material
(sand, vermiculite).

l

Use non-sparking tools to
collect absorbed material into a
sealable container for disposal.

:

Decontaminate the area
with an appropriate solvent
and wash thoroughly.

Yes

i

Dispose of waste according
to regulations. Restock spill kit.

Click to download full resolution via product page

Caption: Emergency response workflow for a 4-Ethynyltoluene spill.
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Fire-Fighting Measures

o Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[11] Do not use a
solid stream of water as it may scatter and spread the fire.

o Specific Hazards: The compound is a flammable liquid.[3] Vapors are heavier than air and
may travel to a source of ignition and flash back.[4] Containers may explode when heated.[4]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective clothing.[3]

Disposal Considerations

Waste disposal must be conducted in accordance with all applicable federal, state, and local
regulations.[3] Chemical waste should be collected in a designated, labeled, and tightly sealed
container. Do not dispose of it down the drain or with general waste.

Conclusion

4-Ethynyltoluene is a valuable reagent in chemical synthesis, but it presents notable hazards,
including flammability and irritation. By understanding its properties and implementing the
rigorous handling, storage, and emergency protocols outlined in this guide, researchers and
scientists can mitigate risks and ensure a safe laboratory environment. A proactive approach to
safety, centered on risk assessment and consistent adherence to established procedures, is
paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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